Cas no 2171777-38-9 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid
• CAS No: 2171777-38-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5812840
• PubChem ID: 165510368
• Update Time: 2025-06-13

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid
• EN300-1559005
• 2171777-38-9
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclobutyl}acetic acid

• Inchi： 1S/C25H28N2O6/c1-32-14-22(24(30)26-16-10-15(11-16)12-23(28)29)27-25(31)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WRPVZCRWHPCASK-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid

Introduction to 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic Acid (CAS No. 2171777-38-9)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171777-38-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a cyclobutyl core with an amino acid-like moiety, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural complexity of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid arises from its multifaceted functional groups. The presence of a fluoren-9-yl methoxycarbonyl group not only adds to its molecular weight but also introduces potential binding interactions with biological targets. This feature is particularly intriguing in the context of developing small-molecule inhibitors or modulators that require precise molecular recognition. Additionally, the cyclobutyl ring enhances the rigidity of the molecule, which can be advantageous in stabilizing protein-ligand interactions and improving pharmacokinetic properties.

In recent years, there has been a surge in research focused on designing molecules with enhanced binding affinity and selectivity. The fluoren-9-yl methoxycarbonyl moiety, in particular, has been employed in various drug candidates due to its ability to form stable hydrogen bonds and hydrophobic interactions. This structural feature has been leveraged in the development of kinase inhibitors, where precise modulation of protein function is crucial for therapeutic efficacy. The incorporation of this group into 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid suggests potential applications in targeting such kinases or related enzymes involved in disease pathways.

The 3-methoxypropanamido segment of the molecule introduces an amide bond, which is a common pharmacophore in drug design. Amide groups are known for their versatility in modulating biological activity through various interactions, including hydrogen bonding and salt formation. The presence of a methoxy group adjacent to the amide functionality further enhances the molecule's potential for biological activity by influencing its solubility and metabolic stability. These features make 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid with biological targets. These tools have been instrumental in identifying key pharmacophoric elements and optimizing lead structures for drug discovery programs. The cyclobutyl ring, for instance, has been shown to improve binding affinity by restricting conformational flexibility and enhancing surface area contact with target proteins. Such insights are critical for designing molecules with improved pharmacological profiles.

The synthesis of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to access such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the cyclobutyl core and introducing the necessary functional groups. These advances have not only facilitated the synthesis of this compound but also provided valuable insights into general strategies for constructing similar molecules.

In terms of potential applications, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid holds promise as a tool compound for studying enzyme mechanisms and exploring new therapeutic avenues. Its unique structural features make it an attractive candidate for developing inhibitors or modulators of interest in various disease pathways. For instance, its ability to interact with specific amino acid residues suggests potential applications in targeting enzymes involved in cancer metabolism or inflammatory responses.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability, lipophilicity, and binding affinity. The fluoren-9-yl methoxycarbonyl group in 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutyl}acetic acid exemplifies this trend, as fluorine-containing derivatives have been extensively studied for their pharmacological properties. Recent literature highlights several examples where fluorinated compounds have shown significant therapeutic benefits, reinforcing their importance in drug discovery efforts.

As research continues to evolve, the demand for innovative molecular architectures like those found in 2-{3--{((--))}}--{((--))}}--{((--))}}--{((--))}}--{((--))}}--{((--))}}--{((--))}} acetic acid will only increase. The ability to design molecules with precise functionalization allows researchers to tailor their properties for specific biological targets, leading to more effective and selective therapeutic agents. The continued exploration of such complex structures will undoubtedly contribute to advancements across multiple therapeutic areas.